Cas no 142055-86-5 (Boc-D-Val-nitrile)
Boc-D-Val-nitrile structure
Product Name:Boc-D-Val-nitrile
CAS No:142055-86-5
MF:C10H18N2O2
MW:198.262122631073
CID:64704
PubChem ID:3504292
Update Time:2025-04-18
Boc-D-Val-nitrile Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl (1-cyano-2-methylpropyl)carbamate
- Boc-D-Val-Nitrile
- Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester, (+)- (9CI)
- AKOS005362809
- tert-Butyl (1-cyano-2-methylpropyl)carbamate
- Z1137167161
- MFCD00961556
- tert-butyl N-(1-cyano-2-methylpropyl)carbamate
- t-Butyl N-(1-cyano-2-methylpropyl)carbamate
- SB46914
- BS-12221
- CS-0038894
- FT-0705565
- 142055-86-5
- tert-Butyl(1-cyano-2-methylpropyl)carbamate
- EN300-70702
- Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
- W12475
- 130457-35-1
- FT-0774161
- Boc-D-Val-nitrile
-
- Inchi: 1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)
- InChI Key: HWOVCNHAYAEVSJ-UHFFFAOYSA-N
- SMILES: O(C(NC(C#N)C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 198.137
- Monoisotopic Mass: 198.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.05 g/cm3
- Boiling Point: 303℃
- Flash Point: 137℃
- Refractive Index: 1.
- PSA: 62.12000
- LogP: 2.45018
Boc-D-Val-nitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B015464-100mg |
Boc-D-Val-nitrile |
142055-86-5 | 100mg |
$ 275.00 | 2022-06-07 | ||
| TRC | B015464-250mg |
Boc-D-Val-nitrile |
142055-86-5 | 250mg |
$ 570.00 | 2022-06-07 | ||
| TRC | B015464-500mg |
Boc-D-Val-nitrile |
142055-86-5 | 500mg |
$ 905.00 | 2022-06-07 | ||
| Enamine | EN300-4285702-0.05g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 0.05g |
$924.0 | 2025-03-15 | |
| Enamine | EN300-4285702-0.1g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 0.1g |
$968.0 | 2025-03-15 | |
| Enamine | EN300-4285702-0.25g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 0.25g |
$1012.0 | 2025-03-15 | |
| Enamine | EN300-4285702-0.5g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 0.5g |
$1056.0 | 2025-03-15 | |
| Enamine | EN300-4285702-1.0g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 1.0g |
$1100.0 | 2025-03-15 | |
| Enamine | EN300-4285702-2.5g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 2.5g |
$2155.0 | 2025-03-15 | |
| Enamine | EN300-4285702-5.0g |
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate |
142055-86-5 | 95.0% | 5.0g |
$3189.0 | 2025-03-15 |
Boc-D-Val-nitrile Related Literature
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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